Cas no 1378675-45-6 (2-Pyrimidinecarboxamide, 5-fluoro-)

• Product Name: 2-Pyrimidinecarboxamide, 5-fluoro-
• CAS No: 1378675-45-6
• MF: C₅H₄FN₃O
• MW: 141.103163719177
• CID: 5208728
• PubChem ID: 129916819
• Update Time: 2026-03-06

2-Pyrimidinecarboxamide, 5-fluoro- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinecarboxamide, 5-fluoro-
• G65097
• SB56105
• 5-Fluoropyrimidine-2-carboxamide
• MFCD18205715
• 1378675-45-6
• SY355856

• Inchi： 1S/C5H4FN3O/c6-3-1-8-5(4(7)10)9-2-3/h1-2H,(H2,7,10)
• InChI Key： GVGFPOMHJUJCDS-UHFFFAOYSA-N
• SMILES： C1(C(N)=O)=NC=C(F)C=N1

Computed Properties

• Exact Mass: 141.03383992g/mol
• Monoisotopic Mass: 141.03383992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.9Ų

Additional information on 2-Pyrimidinecarboxamide, 5-fluoro-

5-Fluoro-2-Pyrimidinecarboxamide (CAS No. 1378675-45-6): An Overview of Its Properties and Applications

5-Fluoro-2-pyrimidinecarboxamide (CAS No. 1378675-45-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are widely studied for their diverse pharmacological properties, including antiviral, anticancer, and anti-inflammatory activities.

The structure of 5-fluoro-2-pyrimidinecarboxamide consists of a pyrimidine ring with a fluoro substituent at the 5-position and an amide group at the 2-position. The presence of the fluoro substituent is particularly noteworthy as it can significantly influence the compound's physicochemical properties and biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of molecules, making them valuable in drug design.

Recent research has focused on the potential therapeutic applications of 5-fluoro-2-pyrimidinecarboxamide. Studies have shown that this compound exhibits potent antiviral activity against various viral strains, including influenza and herpes simplex viruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or processes. This makes it a promising candidate for the development of new antiviral drugs.

In addition to its antiviral properties, 5-fluoro-2-pyrimidinecarboxamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can inhibit the growth of several cancer cell lines, including those derived from breast, lung, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as inducing apoptosis, inhibiting angiogenesis, and modulating cell cycle progression.

The pharmacokinetic properties of 5-fluoro-2-pyrimidinecarboxamide have been studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Additionally, it has been found to have low toxicity in preclinical models, further supporting its potential for clinical development.

One of the key challenges in the development of new drugs is overcoming resistance mechanisms in target cells or organisms. Studies on 5-fluoro-2-pyrimidinecarboxamide have explored its ability to overcome resistance in both viral and cancer models. For example, it has been shown to be effective against drug-resistant strains of influenza virus and cancer cell lines that are resistant to conventional therapies. This resistance-breaking potential adds to its value as a therapeutic agent.

The synthesis of 5-fluoro-2-pyrimidinecarboxamide has been optimized to improve yield and purity, making it more accessible for research and development purposes. Various synthetic routes have been reported in the literature, including multistep processes involving nucleophilic substitution reactions and cyclization steps. These synthetic methods provide flexibility in modifying the structure of the compound to explore structure-activity relationships (SAR) and optimize its biological properties.

In conclusion, 5-fluoro-2-pyrimidinecarboxamide (CAS No. 1378675-45-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, contributing to advancements in drug discovery and development.